Cas no 5334-31-6 (3-Amino-1H-pyrazole-4-carboxamide)

3-Amino-1H-pyrazole-4-carboxamide Properties

Names and Identifiers

• 3-Amino-1H-pyrazole-4-carboxamide
• 3-Aminopyrazole-4-carboxamide
• 5-amino-1H-pyrazole-4-carboxamide
• 5-Amino-1H-pyrazole-4-carboxylic acid amide
• 3-Amino-pyrazole-4-carboxylic acid amide
• 3-AMINO-4-PYRAZOLECARBOXAMIDE
• 1H-Pyrazole-4-carboxamide, 3-amino-
• 3-Amino-4-carbamoylpyrazole
• LEFSNWUSTYESGC-UHFFFAOYSA-N
• G43E3B7590
• 5-Amino-1H-pyrazole-4-carboxylic amide
• NSC1402
• KSC597M7L
• MLS006011394
• 5-aminopyra
• 1217853-95-6
• PB13014
• (R)-Modafinil-d10 Carboxylate
• EINECS 226-252-3
• LEFSNWUSTYESGC-UHFFFAOYSA-
• DTXSID50201489
• AB00373924-03
• Q27278715
• 5-AMINO-4-PYRAZOLECARBOXAMIDE
• MFCD01812304
• Q-100348
• SY004722
• J-516659
• AKOS005530692
• UNII-G43E3B7590
• CS-W021829
• NS00032726
• ALLOPURINOL IMPURITY A [EP IMPURITY]
• SR-01000945176
• AKOS000145542
• 3-amino-2H-pyrazole-4-carboxamide
• Z300087852
• AS-18400
• 5334-31-6
• EN300-30536
• SCHEMBL918559
• AM20100307
• NSC 1402
• SR-01000945176-2
• FT-0614992
• 5-aminopyrazole-4-carboxamide
• 3-AMINO-1H-PYRAZOLE-4-CARBOXYLIC ACID AMIDE
• MFCD00082808
• SR-01000945176-1
• InChI=1/C4H6N4O/c5-3-2(4(6)9)1-7-8-3/h1H,(H2,6,9)(H3,5,7,8)
• 3-amino-2H-pyrazole-4-carboxamide; sulfuric acid
• SMR002529996
• 3-Amino-1(H)-pyrazole-4-carboxamide
• A829524
• NSC-1402
• STK711120
• 2-[(R)-(Diphenyl-methyl)sulfinyl-d10]-acetic Acid; (R)-(-)-Modafinil Acid-d10;
• DB-022177
• 5-amino-1h-pyrazole-4-carboxamide
• DB-006350
• 3-Amino-1H-pyrazole-4-carboxamide; 3-Amino-4-carbamoylpyrazole; 3-Amino-4-pyrazolecarboxamide; NSC 1402; Allopurinol EP Impurity A
• BBL010022
• 3-AMINOPYRAZOLE-4-CARBOXAMIDE
• +Expand

• MDL： MFCD01812304
• InChIKey： LEFSNWUSTYESGC-UHFFFAOYSA-N
• Inchi： 1S/C4H6N4O/c5-3-2(4(6)9)1-7-8-3/h1H,(H2,6,9)(H3,5,7,8)
• SMILES： O=C(C1C([H])=NN([H])C=1N([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 126.054161g/mol
• Surface Charge: 0
• XLogP3: -0.7
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 126.054161g/mol
• Monoisotopic Mass: 126.054161g/mol
• Topological Polar Surface Area: 97.8Ų
• Heavy Atom Count: 9
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 12
• Surface Charge: 0
• Molecular Weight: 126.12

Experimental Properties

• LogP: 0.37230
• PSA: 97.79000
• Boiling Point: 454.3℃ at 760 mmHg
• Flash Point: 228.5℃
• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.538

3-Amino-1H-pyrazole-4-carboxamide Security Information

• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C
• Signal Word：Warning

3-Amino-1H-pyrazole-4-carboxamide Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%